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Compound of Interest

Compound Name: 4-Ethylmorpholine

Cat. No.: B086933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the boiling and melting point data for 4-
Ethylmorpholine (CAS No. 100-74-3), a versatile heterocyclic amine used as a solvent,

catalyst, and intermediate in organic synthesis. The following sections detail its key physical

properties, the methodologies for their determination, and a logical workflow for these

experimental processes.

Physical Properties Data
At room temperature, 4-Ethylmorpholine exists as a colorless to light yellow liquid with an

amine-like odor.[1] Key physical constants are summarized below.

Property Value Units

Melting Point -63[2][3][4][5][6][7][8] °C

-62.78[9] °C

Boiling Point 139[2][4][5][6][7] °C

138[3] °C

138-139[8][9] °C

155[1] °C
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Note: Variations in reported values can be attributed to different experimental conditions and

sample purity levels.

Experimental Protocols
The determination of precise melting and boiling points is fundamental to characterizing a

chemical substance. Standard laboratory procedures for these measurements are outlined

below.

1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like 4-Ethylmorpholine, which is liquid at room temperature, this value

is technically its freezing point.

Apparatus: A common method involves using a capillary tube melting point apparatus (such

as a Thiele tube or a digital melting point device).

Methodology (for freezing point):

A sample of the liquid 4-Ethylmorpholine is placed in a small test tube or sample holder.

The sample is cooled, often using a cold bath (e.g., dry ice/acetone).

A temperature probe is inserted into the sample, and the sample is stirred gently to ensure

uniform temperature.

The temperature is recorded at regular intervals as the substance cools and freezes.

The freezing point is identified as the temperature plateau where the liquid and solid

phases coexist in equilibrium.

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.
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Apparatus: Standard distillation glassware or a specialized boiling point apparatus (e.g.,

Siwoloboff method).

Methodology (Distillation Method):

A sample of 4-Ethylmorpholine is placed in a distillation flask.

The flask is heated gently.

A thermometer is placed so that its bulb is just below the level of the side-arm leading to

the condenser, ensuring it measures the temperature of the vapor in equilibrium with the

boiling liquid.

The temperature is recorded when the liquid is boiling steadily and a constant temperature

is observed on the thermometer. This constant temperature is the boiling point.

It is crucial to record the atmospheric pressure at which the measurement is taken, as

boiling point varies with pressure. The values cited are typically standardized to

atmospheric pressure at sea level (1 atm or 760 mmHg).

Logical Workflow Visualization
The following diagram illustrates the generalized experimental workflow for determining the key

physical properties of a liquid chemical sample such as 4-Ethylmorpholine.
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Diagram 1: Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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